4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride
Overview
Description
4-(1-Methyl-1H-pyrazol-5-yl)azepane dihydrochloride is a chemical compound with the molecular formula C10H19Cl2N3.
Preparation Methods
The synthesis of 4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride involves several steps. One common method includes the reaction of 1-methyl-1H-pyrazole with azepane in the presence of a suitable catalyst. The reaction conditions typically involve moderate temperatures and controlled pH levels to ensure the desired product is obtained . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
4-(1-Methyl-1H-pyrazol-5-yl)azepane dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: It can undergo substitution reactions where one functional group is replaced by another.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
4-(1-Methyl-1H-pyrazol-5-yl)azepane dihydrochloride has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex chemical compounds.
Industry: It is used in the development of new materials and chemical products.
Mechanism of Action
The mechanism of action of 4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride involves its interaction with specific molecular targets and pathways. It may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .
Comparison with Similar Compounds
4-(1-Methyl-1H-pyrazol-5-yl)azepane dihydrochloride can be compared with other similar compounds, such as:
1-Methyl-1H-pyrazole: A precursor in the synthesis of the compound.
Azepane: Another precursor used in the synthesis.
Other pyrazole derivatives: These compounds share similar chemical structures and may exhibit comparable biological activities.
Properties
CAS No. |
2094924-97-5 |
|---|---|
Molecular Formula |
C10H19Cl2N3 |
Molecular Weight |
252.2 |
Purity |
0 |
Origin of Product |
United States |
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